Cas no 1337523-25-7 (methyl 6-(pyrrolidin-3-yl)methylpyridine-3-carboxylate)
methyl 6-(pyrrolidin-3-yl)methylpyridine-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- methyl 6-(pyrrolidin-3-yl)methylpyridine-3-carboxylate
- 1337523-25-7
- EN300-1751340
- methyl 6-[(pyrrolidin-3-yl)methyl]pyridine-3-carboxylate
-
- Inchi: 1S/C12H16N2O2/c1-16-12(15)10-2-3-11(14-8-10)6-9-4-5-13-7-9/h2-3,8-9,13H,4-7H2,1H3
- InChI Key: PIOJTTUFXJGELR-UHFFFAOYSA-N
- SMILES: O(C)C(C1=CN=C(C=C1)CC1CNCC1)=O
Computed Properties
- Exact Mass: 220.121177757g/mol
- Monoisotopic Mass: 220.121177757g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 245
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 51.2Ų
methyl 6-(pyrrolidin-3-yl)methylpyridine-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1751340-0.05g |
methyl 6-[(pyrrolidin-3-yl)methyl]pyridine-3-carboxylate |
1337523-25-7 | 0.05g |
$1200.0 | 2023-09-20 | ||
| Enamine | EN300-1751340-0.1g |
methyl 6-[(pyrrolidin-3-yl)methyl]pyridine-3-carboxylate |
1337523-25-7 | 0.1g |
$1257.0 | 2023-09-20 | ||
| Enamine | EN300-1751340-0.25g |
methyl 6-[(pyrrolidin-3-yl)methyl]pyridine-3-carboxylate |
1337523-25-7 | 0.25g |
$1315.0 | 2023-09-20 | ||
| Enamine | EN300-1751340-0.5g |
methyl 6-[(pyrrolidin-3-yl)methyl]pyridine-3-carboxylate |
1337523-25-7 | 0.5g |
$1372.0 | 2023-09-20 | ||
| Enamine | EN300-1751340-1.0g |
methyl 6-[(pyrrolidin-3-yl)methyl]pyridine-3-carboxylate |
1337523-25-7 | 1g |
$1429.0 | 2023-06-03 | ||
| Enamine | EN300-1751340-2.5g |
methyl 6-[(pyrrolidin-3-yl)methyl]pyridine-3-carboxylate |
1337523-25-7 | 2.5g |
$2800.0 | 2023-09-20 | ||
| Enamine | EN300-1751340-5.0g |
methyl 6-[(pyrrolidin-3-yl)methyl]pyridine-3-carboxylate |
1337523-25-7 | 5g |
$4143.0 | 2023-06-03 | ||
| Enamine | EN300-1751340-10.0g |
methyl 6-[(pyrrolidin-3-yl)methyl]pyridine-3-carboxylate |
1337523-25-7 | 10g |
$6144.0 | 2023-06-03 | ||
| Enamine | EN300-1751340-1g |
methyl 6-[(pyrrolidin-3-yl)methyl]pyridine-3-carboxylate |
1337523-25-7 | 1g |
$1429.0 | 2023-09-20 | ||
| Enamine | EN300-1751340-5g |
methyl 6-[(pyrrolidin-3-yl)methyl]pyridine-3-carboxylate |
1337523-25-7 | 5g |
$4143.0 | 2023-09-20 |
methyl 6-(pyrrolidin-3-yl)methylpyridine-3-carboxylate Related Literature
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
Additional information on methyl 6-(pyrrolidin-3-yl)methylpyridine-3-carboxylate
Methyl 6-(pyrrolidin-3-yl)methylpyridine-3-carboxylate (CAS No. 1337523-25-7): A Comprehensive Overview
Methyl 6-(pyrrolidin-3-yl)methylpyridine-3-carboxylate), identified by its CAS number 1337523-25-7, is a significant compound in the realm of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The pyrrolidin-3-yl moiety, a key feature of this molecule, contributes to its pharmacological profile, making it a subject of interest for medicinal chemists and researchers.
The chemical structure of Methyl 6-(pyrrolidin-3-yl)methylpyridine-3-carboxylate consists of a pyridine core substituted with a methyl group at the 6-position and an ester group at the 3-position. The presence of the pyrrolidin-3-yl group introduces a cyclic amine functionality, which is known to enhance binding affinity and selectivity in biological targets. This structural motif is widely recognized for its role in modulating various biological pathways, making it a valuable scaffold for the design of novel therapeutic agents.
In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting complex diseases such as cancer, neurodegenerative disorders, and infectious diseases. Methyl 6-(pyrrolidin-3-yl)methylpyridine-3-carboxylate has emerged as a promising candidate in this context due to its ability to interact with specific enzymes and receptors involved in disease pathogenesis. The pyrrolidin-3-yl moiety, in particular, has been shown to enhance the solubility and bioavailability of drug candidates, which is crucial for their clinical efficacy.
The synthesis of Methyl 6-(pyrrolidin-3-yl)methylpyridine-3-carboxylate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenation, have been employed to construct the complex framework of this compound. These methods not only highlight the sophistication of modern synthetic chemistry but also underscore the importance of innovative approaches in drug discovery.
The pharmacological properties of Methyl 6-(pyrrolidin-3-yl)methylpyridine-3-carboxylate have been extensively studied in vitro and in vivo. Preclinical studies have demonstrated its potential as an inhibitor of kinases and other enzymes implicated in cancer progression. Additionally, its interaction with neurotransmitter receptors has been explored, suggesting its utility in treating neurological disorders. The compound's ability to modulate these biological targets makes it a versatile tool for drug development.
In the context of current research trends, Methyl 6-(pyrrolidin-3-yl)methylpyridine-3-carboxylate aligns with the growing interest in structure-based drug design. By leveraging computational methods such as molecular docking and molecular dynamics simulations, researchers can predict the binding interactions between this compound and its target proteins. These insights are invaluable for optimizing lead compounds and improving their pharmacokinetic profiles.
The role of natural product-inspired scaffolds in drug discovery cannot be overstated. Methyl 6-(pyrrolidin-3-yl)methylpyridine-3-carboxylate, with its unique structural features derived from natural products, exemplifies how biologically inspired molecules can lead to novel therapeutic interventions. The integration of computational chemistry with traditional synthetic methodologies has accelerated the discovery process, enabling faster identification of promising drug candidates.
The future prospects of Methyl 6-(pyrrolidin-3-yl)methylpyridine-3-carboxylate are promising, with ongoing studies aimed at elucidating its mechanism of action and exploring new therapeutic applications. As our understanding of disease mechanisms continues to evolve, compounds like this one will play a crucial role in developing next-generation therapeutics. The combination of innovative chemistry with cutting-edge biological research holds the key to unlocking new treatment strategies for a wide range of diseases.
1337523-25-7 (methyl 6-(pyrrolidin-3-yl)methylpyridine-3-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)